9-(3,4-difluorophenyl)-3-(3,4-dimethoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 9-(3,4-difluorophenyl)-3-(3,4-dimethoxyphenyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C25H19F2NO5/c1-30-22-7-3-14(9-23(22)31-2)18-12-32-25-16(24(18)29)5-8-21-17(25)11-28(13-33-21)15-4-6-19(26)20(27)10-15/h3-10,12H,11,13H2,1-2H3
• InChI Key: QORVUNBCJJMXTC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C=CC4=C3CN(CO4)C5=CC(=C(C=C5)F)F)OC
• Molecular Formula: C25H19F2NO5
• Molecular Weight: 451.4 g/mol

Description

9-(3,4-difluorophenyl)-3-(3,4-dimethoxyphenyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C25H19F2NO5 and its molecular weight is 451.426. The purity is usually 95%.
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Scientific Research Applications

Thermally Curable Benzoxazine Monomer with a Photodimerizable Coumarin Group

A new monomer possessing both benzoxazine and coumarin rings was synthesized and characterized. This monomer undergoes dimerization upon photolysis and demonstrates a thermal ring-opening reaction of the benzoxazine ring. The cured product shows notable thermal behavior, which could imply applications in the development of novel materials with specific thermal and photochemical properties (Kiskan & Yagcı, 2007).

Molecular Wires Comprising pi-Extended Ethynyl- and Butadiynyl-2,5-Diphenyl-1,3,4-oxadiazole Derivatives

This research synthesized and characterized derivatives with terminal ethynyl- and butadiynyl- substituents, leading to molecules with unique optoelectronic properties. These compounds demonstrate potential for applications in electronic devices, highlighting the versatile role of benzoxazine and related heterocyclic structures in the development of molecular electronics (Wang et al., 2006).

Syntheses of Amino-dideoxyallose and Amino-deoxyribose Derivatives Using Acylnitroso Dienophiles

This study outlines a synthetic route leading to dihydrooxazines and their subsequent conversion to aminodeoxyribose and amino-dideoxyallose derivatives. These findings could have implications for the synthesis of novel organic compounds with potential applications in pharmaceuticals and agrochemicals (Defoin et al., 1988).

Benzoxazines with Tolyl, p-Hydroxyphenyl, or p-Carboxyphenyl Linkage and the Structure–Property Relationship of Resulting Thermosets

This research synthesized three benzoxazines with different linkages and analyzed the structure–property relationships of the resulting thermosets. The study provides valuable insights into the design of benzoxazine-based materials with tailored properties for specific applications (Lin et al., 2009).